Cas no 1873881-85-6 (4-(4-methylpiperidin-4-yl)oxybenzonitrile)

• Product Name: 4-(4-methylpiperidin-4-yl)oxybenzonitrile
• CAS No: 1873881-85-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6258079
• PubChem ID: 117052660
• Update Time: 2025-06-08

4-(4-methylpiperidin-4-yl)oxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-4-yl)oxybenzonitrile
• EN300-1844054
• 4-[(4-methylpiperidin-4-yl)oxy]benzonitrile
• 1873881-85-6

• Inchi： 1S/C13H16N2O/c1-13(6-8-15-9-7-13)16-12-4-2-11(10-14)3-5-12/h2-5,15H,6-9H2,1H3
• InChI Key： OXZGINJYBITQJK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45Ų

Additional information on 4-(4-methylpiperidin-4-yl)oxybenzonitrile

Professional Introduction to 4-(4-methylpiperidin-4-yl)oxybenzonitrile (CAS No. 1873881-85-6)

4-(4-methylpiperidin-4-yl)oxybenzonitrile, with the chemical formula C₁₁H₁₄N₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1873881-85-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzonitrile moiety linked to a piperidine ring with a methyl substituent makes it an intriguing candidate for further exploration in synthetic chemistry and pharmacological studies.

The compound's molecular structure consists of a benzene ring substituted with a nitrile group at one position and an oxygenated piperidine ring at another. The oxygenation at the 4-position of the piperidine ring introduces a polar functional group, which can influence solubility, reactivity, and biological activity. This structural feature is particularly noteworthy in the context of drug design, as it allows for interactions with biological targets that may be mediated through hydrogen bonding or other polar interactions.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine scaffolds due to their prevalence in many bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific modification of 4-(4-methylpiperidin-4-yl)oxybenzonitrile, where the piperidine ring is substituted with a methyl group, further enhances its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The benzonitrile group can serve as a handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to tailor biological activity. This flexibility makes 4-(4-methylpiperidin-4-yl)oxybenzonitrile a versatile building block in medicinal chemistry.

Recent studies have begun to explore the pharmacological properties of related compounds, providing insights into the potential therapeutic applications of 4-(4-methylpiperidin-4-yl)oxybenzonitrile. For instance, researchers have investigated analogs of this compound for their effects on enzyme inhibition and receptor binding. These studies suggest that modifications to the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the molecule.

The benzonitrile moiety itself is known to exhibit various biological activities, including antimicrobial and anti-inflammatory properties. When combined with the piperidine scaffold, these activities can be enhanced or modified depending on the overall structure of the molecule. This has led to investigations into 4-(4-methylpiperidin-4-yl)oxybenzonitrile as a potential candidate for treating conditions such as inflammation and infection.

In addition to its biological potential, 4-(4-methylpiperidin-4-yl)oxybenzonitrile has interesting chemical properties that make it useful in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups allows for diverse reaction pathways, including nucleophilic substitution and metal-catalyzed coupling reactions. These reactions are crucial for constructing more complex molecules and have been explored in various synthetic strategies.

The synthesis of 4-(4-methylpiperidin-4-yl)oxybenzonitrile involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. These synthetic routes have been optimized for high yield and purity, making it feasible to produce sufficient quantities for both research and commercial purposes.

As research continues to advance, the applications of 4-(4-methylpiperidin-4-yl)oxybenzonitrile are likely to expand. Its unique structural features and versatile reactivity make it a valuable asset in the pharmaceutical industry. Furthermore, ongoing studies may uncover new therapeutic uses or improve existing synthetic methods, further solidifying its importance in medicinal chemistry.

In conclusion, 4-(4-methylpiperidin-4-yl)oxybenzonitrile (CAS No. 1873881-85-6) is a promising compound with significant potential in pharmaceutical research and drug development. Its structural characteristics, combined with its chemical reactivity and biological activity, make it an attractive candidate for further exploration. As scientific understanding continues to evolve, this compound is poised to play an important role in the discovery and development of new medicines.